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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment. All
laboratory and industrial handling of 2-propylcyclopentanone should be conducted in
accordance with established safety protocols and regulations.

Executive Summary

2-Propylcyclopentanone is a cyclic ketone whose toxicological profile is not extensively
characterized in publicly available literature. Based on the available Safety Data Sheets (SDS)
and data from structurally related alkyl cyclic ketones, it is classified as a flammable liquid that
can cause skin, eye, and respiratory irritation. There is a notable absence of quantitative
toxicity data, such as LD50, LC50, and specific target organ toxicity studies for this compound.
This guide synthesizes the existing hazard information and provides a comparative
toxicological context based on related molecules.

Hazard Identification and Classification

The primary source of hazard information for 2-propylcyclopentanone comes from its
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals notifications.

Table 1. GHS Hazard Classification for 2-Propylcyclopentanone(1]
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Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor
Skin corrosion/irritation H315: Causes skin irritation
Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure; . S
. o H335: May cause respiratory irritation
Respiratory tract irritation

Data sourced from ECHA C&L Inventory.

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for assessing its
toxicokinetic profile.

Table 2: Physicochemical Properties of 2-Propylcyclopentanone

Property Value Source
Molecular Formula CsH140 [1]
Molecular Weight 126.20 g/mol [1]
CAS Number 1193-70-0 [1]
Boiling Point 182°C at 760 mmHg [2]
Vapor Pressure 0.829 mmHg at 25°C [3]
Density 0.906 g/cm? [2]

Toxicological Data

A comprehensive literature search reveals a significant lack of specific toxicological studies on
2-propylcyclopentanone. Safety data sheets consistently report "no data available" for key
toxicological endpoints[2].

Table 3: Summary of Available Toxicological Data for 2-Propylcyclopentanone
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Endpoint Result

Acute Toxicity

Oral No data available
Dermal No data available
Inhalation No data available

Skin Corrosion/Irritation

Causes skin irritation[1]

Serious Eye Damage/Irritation

Causes serious eye irritation[1]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Toxicological Assessment of Structurally Related

Compounds

In the absence of specific data for 2-propylcyclopentanone, a read-across approach using

data from other alkyl cyclic ketones can provide insights into its potential toxicity. The Research

Institute for Fragrance Materials (RIFM) has conducted assessments on groups of alkyl cyclic

ketones used as fragrance ingredients.

These assessments have generally concluded that alkyl cyclic ketones demonstrate low acute

toxicity[4]. In repeat-dose testing of some alkyl cyclic ketones, adverse effects were primarily

observed at high doses and were often considered adaptive responses, such as slight

increases in liver and kidney weights[4]. Furthermore, these compounds have not shown
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genotoxic potential in bacterial and mammalian cell-based assays[4][5]. Developmental effects,
when observed, typically occurred at doses that also caused maternal toxicity[4].

For local effects, alkyl cyclic ketones are generally considered non-irritating to human skin at
typical exposure levels, and while some can be mild to moderate eye irritants in animal studies,
recovery is usual[4]. The sensitization potential for this class of compounds is considered low in
humans[4].

Experimental Protocols: A General Overview

While no specific experimental protocols for 2-propylcyclopentanone were found, the
following represents a typical workflow for the toxicological assessment of a novel chemical
substance.
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General Workflow for Toxicological Assessment
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Potential Mechanisms of Toxicity

There is no specific information on the mechanisms of toxicity for 2-propylcyclopentanone.
For cyclic ketones in general, irritant effects are likely related to their ability to interact with and
disrupt cellular membranes. The potential for respiratory irritation suggests interaction with the
mucosal surfaces of the respiratory tract.

First Aid and Personal Protective Equipment

Given its hazard classification, appropriate first aid measures and personal protective
equipment (PPE) are essential when handling 2-propylcyclopentanone.

First Aid Measures:[2]
¢ |nhalation: Move the individual to fresh air.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water.

e Eye Contact: Rinse with pure water for at least 15 minutes.
 Ingestion: Rinse mouth with water.

Personal Protective Equipment:[2]

o Eye/Face Protection: Wear tightly fitting safety goggles.

» Skin Protection: Wear impervious, flame-resistant clothing and gloves.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.

Conclusion

The available data on the toxicity of 2-propylcyclopentanone is limited. It is classified as a
flammable liquid and an irritant to the skin, eyes, and respiratory system. While specific
quantitative toxicological data are not available, information from structurally related alkyl cyclic
ketones suggests a low potential for acute systemic toxicity, genotoxicity, and reproductive
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toxicity at low exposure levels. Any work with this compound should be conducted with
appropriate engineering controls and personal protective equipment to minimize exposure.
Further research is needed to fully characterize the toxicological profile of 2-
propylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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